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Compound of Interest

Compound Name: (2-Ethoxyethyl) vinyl ether

Cat. No.: B15287160 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for (2-Ethoxyethyl) vinyl
ether. The following guidance is based on the safety protocols for the structurally similar and

hazardous chemical, Vinyl ethyl ether. It is imperative to handle (2-Ethoxyethyl) vinyl ether
with the utmost caution and to assume it possesses similar hazards to Vinyl ethyl ether.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (2-Ethoxyethyl) vinyl ether. The following

procedures for personal protective equipment (PPE), operational handling, and disposal are

designed to ensure a safe laboratory environment.

Quantitative Data Summary for Analogue: Vinyl
ethyl ether
The following table summarizes key quantitative safety data for Vinyl ethyl ether, which should

be considered as indicative for (2-Ethoxyethyl) vinyl ether in the absence of specific data.

Property Value

Flash Point -45 °C / -49 °F

Boiling Point 36 °C / 96.8 °F

Lower Explosion Limit 1.3 Vol%

Vapor Pressure 560 mbar @ 20 °C
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the potential hazards of (2-
Ethoxyethyl) vinyl ether. The following table outlines the minimum required PPE.

Body Part Equipment Material/Standard

Eyes/Face
Chemical safety goggles and a

face shield
ANSI Z87.1 compliant

Hands Chemical resistant gloves Neoprene or nitrile rubber[1]

Body
Flame-retardant lab coat and

chemical-resistant apron
---

Respiratory
NIOSH-approved respirator

with organic vapor cartridges

Required when engineering

controls are insufficient or

during spills[1]

Feet
Closed-toe, chemical-resistant

shoes
---

Operational Plan
Safe handling of (2-Ethoxyethyl) vinyl ether requires strict adherence to the following

operational procedures to minimize exposure and risk.

1. Engineering Controls:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[1]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate work area.[1]

2. Handling Procedures:

Ground and bond all containers and receiving equipment to prevent static discharge, which

can be an ignition source.[1][2]
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Use only non-sparking tools when opening and handling containers.[1][2]

Avoid all contact with skin, eyes, and clothing. Do not inhale vapors or mists.[1][3]

Keep the container tightly closed when not in use.[1][2]

Prevent the formation of peroxides, which can be explosive. Store away from air and light,

and consider adding inhibitors if necessary.[3]

3. Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][4]

Store separately from oxidizing agents, acids, and other incompatible materials.[1][4]

Containers should be stored under an inert atmosphere (e.g., nitrogen or argon) if possible.

Disposal Plan
Proper disposal of (2-Ethoxyethyl) vinyl ether and its contaminated materials is critical to

prevent environmental contamination and ensure safety.

1. Waste Collection:

Collect all waste, including empty containers, in designated, properly labeled, and sealed

containers.

Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Method:

Dispose of as hazardous waste in accordance with all local, state, and federal regulations.

Incineration in a licensed hazardous waste facility is the preferred method of disposal.[1]

Do not dispose of down the drain or into any sewer system.[1]

3. Spill Clean-up:
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In the event of a spill, evacuate the area immediately.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a sealed container for disposal as hazardous waste.

Use non-sparking tools for clean-up.[1]

Ventilate the area thoroughly after clean-up is complete.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of (2-
Ethoxyethyl) vinyl ether.
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Caption: Safe handling and disposal workflow for (2-Ethoxyethyl) vinyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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